Cas no 2411274-47-8 (2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide)

• Product Name: 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide
• CAS No: 2411274-47-8
• MF: C₁₁H₉ClFNO
• MW: 225.646665334702
• CID: 5355197
• PubChem ID: 146094544
• Update Time: 2025-07-19

2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(4-fluorophenyl)prop-2-ynyl]acetamide
• Z3766265608
• 2-chloro-N-[1-(4-fluorophenyl)prop-2-yn-1-yl]acetamide
• 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide

• Inchi： 1S/C11H9ClFNO/c1-2-10(14-11(15)7-12)8-3-5-9(13)6-4-8/h1,3-6,10H,7H2,(H,14,15)
• InChI Key： XKICDQVAOODDSX-UHFFFAOYSA-N
• SMILES： ClCC(NC(C#C)C1C=CC(=CC=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide

2-Chloro-N-1-(4-Fluorophenyl)prop-2-yn-1-ylacetamide: A Comprehensive Overview

2-Chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide (CAS No. 2411274-47-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a fluorinated propargyl amide, is characterized by its chloro and fluorine substituents, which contribute to its chemical stability and biological activity.

The synthesis of 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide typically involves a multi-step process, starting with the preparation of the propargyl alcohol derivative. The introduction of the chloro and fluorine groups is achieved through selective substitution reactions, ensuring high regioselectivity and yield. Recent advancements in catalytic methods have further optimized the synthesis, making it more efficient and scalable for industrial applications.

In terms of its physical and chemical properties, 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide is a white crystalline solid with a melting point of approximately 135°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for various pharmaceutical formulations, including oral and topical applications.

The biological activity of 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide has been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide has also been investigated for its antiviral activity. Research conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through the disruption of viral RNA synthesis.

In addition to its direct therapeutic effects, 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide has shown promise as a drug delivery platform. The presence of the propargyl group allows for the formation of stable conjugates with various targeting moieties, such as antibodies or peptides. This property has been exploited to develop targeted drug delivery systems for cancer therapy, where the compound serves as a prodrug that is selectively activated at the tumor site.

The safety profile of 2-chloro-N-1-(4-fluorophenyl)prop-2-yn-1-ylacetamide has been evaluated in preclinical studies using both in vitro and in vivo models. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2-chloro-N-1-(4-fluorophenyl)prop-2-y n - 1 - y l acetamide (CAS No. 2411274 - 47 - 8) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in areas such as anti-inflammatory therapy, antiviral treatment, and targeted drug delivery. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.